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Compound of Interest

Compound Name: 2,4,5-Trifluorocinnamic acid
CAS No.: 247170-17-8
Cat. No.: B1310195
Get Quote
. J

2,4,5-Trifluorocinnamic acid is a halogenated derivative of cinnamic acid. Its core structure
consists of a phenyl ring, a propenoic acid side chain, and three fluorine substituents on the
aromatic ring. The presence of these highly electronegative fluorine atoms and the acidic
carboxylic acid group dictates its physical and chemical behavior.

Molecular Identifiers and Properties

A summary of the key identifiers and fundamental properties for 2,4,5-Trifluorocinnamic acid
is presented below.
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Property Value Source
(E)_3_(214;5-

IUPAC Name trifluorophenyl)prop-2-enoic N/A
acid

CAS Number 247170-17-8 [2]

Molecular Formula CoHsF302 [2]

Molecular Weight 202.13 g/mol [2]

, C1=C(C(=C(C=C1F)F)C=CC(=

Canonical SMILES N/A

O)O)F

Expected to be an off-white to
Appearance . ) ) Inferred
white crystalline solid

Chemical Structure

The structure of 2,4,5-Trifluorocinnamic acid features a trans (E) configuration at the alkene
double bond, which is the thermodynamically more stable isomer. The trifluoro-substituted
phenyl ring is electron-deficient, which influences the acidity of the carboxylic acid and the
reactivity of the entire molecule.

Caption: Chemical structure of 2,4,5-Trifluorocinnamic acid.

Section 2: Synthesis of 2,4,5-Trifluorocinnamic Acid

While dedicated literature for the synthesis of 2,4,5-Trifluorocinnamic acid is sparse, its
structure lends itself to classic named reactions used for creating a,3-unsaturated carboxylic
acids. The logical starting material is 2,4,5-trifluorobenzaldehyde. Below are two field-proven,
reliable methodologies.

Method A: The Perkin Reaction

The Perkin reaction is a robust method for synthesizing cinnamic acids via the condensation of
an aromatic aldehyde with an acid anhydride, using an alkali salt of the acid as a weak base.[3]
[4] This reaction typically requires high temperatures to proceed effectively.[5]
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Reaction Scheme:
2,4,5-Trifluorobenzaldehyde + Acetic Anhydride --(NaOAc, A)--> 2,4,5-Trifluorocinnamic Acid
Causality of Experimental Choices:

e Reactants: 2,4,5-trifluorobenzaldehyde is the aromatic aldehyde, and acetic anhydride
serves as both the source of the enolate and the solvent.

o Base Catalyst: Anhydrous sodium acetate (NaOACc) is a standard weak base for this
reaction. It deprotonates the acetic anhydride to form the reactive carbanion (enolate)
needed to attack the aldehyde.[5]

o Temperature: The reaction is typically heated to >150 °C to drive the condensation and

subsequent elimination steps.

Sodium Acetate (NaDAc) | 2. React

Heat (160-180 °C)

Click to download full resolution via product page

Caption: Workflow for the Perkin reaction synthesis.

Method B: The Wittig Reaction

The Wittig reaction offers a highly versatile and often stereoselective route to alkenes.[6] For
the synthesis of cinnamic acid derivatives, a stabilized phosphorus ylide is reacted with an
aromatic aldehyde.[7] This is often followed by a one-pot hydrolysis step to yield the final
carboxylic acid.[8]

Reaction Scheme:

2,4,5-Trifluorobenzaldehyde + (Triphenylphosphoranylidene)acetic acid ethyl ester --(Toluene,
reflux)--> Ethyl 2,4,5-trifluorocinnamate --(NaOH/Hz0, then H*)--> 2,4,5-Trifluorocinnamic
Acid

Causality of Experimental Choices:
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» Ylide: A stabilized ylide, such as (carboethoxymethylene)triphenylphosphorane, is used. Its
stability makes it easier to handle and typically results in high selectivity for the (E)-alkene
isomer.[9]

e Solvent: A non-polar aprotic solvent like toluene is suitable for the olefination step.

e Hydrolysis: The resulting cinnamate ester is readily hydrolyzed to the carboxylic acid using a
strong base like NaOH, followed by acidification.

2,4,5-Trifluorobenzaldehyde . React
+ Stabilized Ylide

‘Wittig Olefination
(Toluene, Reflux)

2. Form Ester (EthyIZ,A,S-T.iuuu. ) \ 3. Hydrolyze

Saponification
(NaOH, EtOH/H20)

Click to download full resolution via product page

Caption: Workflow for the Wittig reaction synthesis.

Section 3: Spectroscopic Characterization

Confirming the identity and purity of a synthesized compound is paramount. The following
section details the predicted spectroscopic data for 2,4,5-Trifluorocinnamic acid, providing a
reliable reference for analytical characterization.
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Technique

Predicted Signals and Characteristics

1H NMR

Vinylic Protons: Two doublets between 6.5-8.0
ppm. The proton a to the carbonyl will be
downfield (~7.7-7.9 ppm) and the proton f to the
carbonyl will be upfield (~6.5-6.7 ppm). They will
show a large trans coupling constant (J = 16
Hz). Aromatic Protons: Two complex multiplets
between 7.0-7.8 ppm, exhibiting both H-H and
H-F coupling. Carboxylic Proton: A very broad
singlet >12 ppm.

13C NMR

Carbonyl (C=0): ~168-172 ppm. Alkene (C=C):
~118-145 ppm. The carbon attached to the
phenyl ring will show coupling to fluorine.
Aromatic (C-F): Three signals between ~140-
165 ppm, appearing as doublets or doublet of
doublets due to large one-bond and two-bond
C-F couplings. Aromatic (C-H/C-C): Three
signals in the aromatic region, also showing

smaller C-F couplings.

19F NMR

Three distinct signals are expected in the typical
range for aryl fluorides (-110 to -150 ppm
relative to CFCIs). Each signal will appear as a
doublet of doublets due to coupling with the

other two fluorine atoms.

FT-IR (cm™1)

O-H stretch (acid): Very broad band from 2500-
3300 cm~1,[10] C=0 stretch (carbonyl): Strong,
sharp band around 1680-1710 cm~1,[11] C=C
stretch (alkene): Medium band around 1625-
1640 cm~1.[10][11] C-F stretch: Strong, sharp
bands in the fingerprint region, typically 1100-
1300 cm~1.
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Molecular lon (M*): A clear peak at m/z =
202.13. Key Fragments: Loss of -OH (m/z =
185), loss of -COOH (m/z = 157), and fragments

corresponding to the trifluorophenyl group.

Mass Spec.

Section 4: Chemical Reactivity and Potential
Applications
Reactivity Profile

The reactivity of 2,4,5-Trifluorocinnamic acid is governed by its three primary functional
regions:

o Carboxylic Acid: This group undergoes standard reactions such as esterification (with
alcohols under acidic catalysis), conversion to acid chlorides (with SOCIz or (COCI)2), and
amidation (via an activated intermediate or coupling agent).

¢ Alkene Double Bond: The double bond can be hydrogenated to yield 2,4,5-
Trifluorohydrocinnamic acid, or it can undergo electrophilic additions, although the electron-
withdrawing nature of the aromatic ring may deactivate it compared to styrene.

 Trifluorophenyl Ring: The high degree of fluorination makes the aromatic ring strongly
electron-deficient. This deactivates it towards electrophilic aromatic substitution but
potentially activates it for nucleophilic aromatic substitution (SnAr), particularly at the carbon
para to the activating acrylic acid group (C-4), should a suitable leaving group be present or
under harsh conditions.

Applications in Drug Development

Cinnamic acid derivatives are precursors to a vast array of pharmacologically active
compounds, including those with antimicrobial, anti-inflammatory, and antitumor properties.[12]
[13][14] The introduction of the 2,4,5-trifluoro substitution pattern is a strategic design choice for
several reasons:

o Metabolic Stability: The C-F bond is significantly stronger than the C-H bond, making the
aromatic ring resistant to oxidative metabolism by cytochrome P450 enzymes, which can
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increase the compound's in vivo half-life.

e Modulation of pKa: The electron-withdrawing fluorine atoms increase the acidity of the
carboxylic acid, which can affect its solubility, membrane permeability, and interaction with
biological targets.

e Enhanced Binding Interactions: Fluorine can participate in favorable orthogonal multipolar
interactions (e.g., with carbonyl groups in protein backbones) and can displace water
molecules from binding pockets, potentially increasing ligand affinity.

Therefore, 2,4,5-Trifluorocinnamic acid is a valuable building block for creating novel
therapeutic agents where enhanced metabolic stability and modulated electronic properties are
desired.

Section 5: Safety and Handling

As with any laboratory chemical, proper safety protocols must be followed when handling 2,4,5-
Trifluorocinnamic acid. While a specific Material Safety Data Sheet (MSDS) is not widely
available, data from structurally similar compounds provides a strong basis for safe handling
procedures.

» Hazard Classification: Based on analogs like 3-(Trifluoromethyl)-Cinnamic Acid, this
compound should be treated as an irritant. It is expected to cause skin, eye, and respiratory
tract irritation.[15]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses or goggles, and a lab coat.[16] Work in a well-ventilated area
or a chemical fume hood.

e First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[15]

o Skin: Wash off with soap and plenty of water. Remove contaminated clothing.[15]
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o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.
[15]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[15]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
It should be treated as hazardous chemical waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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